Cas no 83948-01-0 (3-[(6-methyl-5H-pyrido[3',4':4,5]pyrrolo[2,3-g]isoquinolin-10-yl)amino]propane-1,2-diol)

• Product name: 3-[(6-methyl-5H-pyrido[3',4':4,5]pyrrolo[2,3-g]isoquinolin-10-yl)amino]propane-1,2-diol
• CAS No: 83948-01-0
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 1815097
• PubChem ID: 3068865

3-[(6-methyl-5H-pyrido[3',4':4,5]pyrrolo[2,3-g]isoquinolin-10-yl)amino]propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-[(6-Methyl-5H-pyrido[3',4':4,5]pyrrolo[2,3-g]isoquinolin-10-yl)amino]-1,2-propanediol
• 3-[(6-methyl-5H-pyrido[3',4':4,5]pyrrolo[2,3-g]isoquinolin-10-yl)amino]propane-1,2-diol
• BRN 5612652
• DTXSID301004127
• 83948-01-0
• 3-[(6-Methyl-5,9-dihydro-10H-pyrido[3',4':4,5]pyrrolo[2,3-g]isoquinolin-10-ylidene)amino]propane-1,2-diol
• 1,2-Propanediol, 3-((6-methyl-5H-pyrido(3',4':4,5)pyrrolo(2,3-g)isoquinolin-10-yl)amino)-
• CHEMBL296402
• 5H-Pyrido(3',4':4,5)pyrrolo(2,3-g)isoquinoline, 1,2-propanediol deriv.
• 3-((6-Methyl-5H-pyrido(3',4':4,5)pyrrolo(2,3-g)isoquinolin-10-yl)amino)-1,2-propanediol

• Inchi： InChI=1S/C18H18N4O2/c1-10-12-2-5-20-18(21-7-11(24)9-23)14(12)6-13-15-8-19-4-3-16(15)22-17(10)13/h2-6,8,11,22-24H,7,9H2,1H3,(H,20,21)
• InChI Key： HUVKYAHKSFDBDI-UHFFFAOYSA-N
• SMILES： CC1=C2C=CN=C(C2=CC3=C1NC4=C3C=NC=C4)NCC(CO)O

Computed Properties

• Exact Mass: 322.142976
• Monoisotopic Mass: 322.142976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.1
• XLogP3: 2.4

Experimental Properties

• Density: 1.46
• Boiling Point: 737°C at 760 mmHg
• Flash Point: 399.5°C
• Refractive Index: 1.832